1-(2-Fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine

• Molecular Formula: C15H18FN3
• Molecular Weight: 259.32 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-7,7-dimethyl-4,5,6,8-tetrahydropyrazolo[4,3-c]azepine
• InChI: InChI=1S/C15H18FN3/c1-15(2)7-14-11(8-17-10-15)9-18-19(14)13-6-4-3-5-12(13)16/h3-6,9,17H,7-8,10H2,1-2H3
• InChI Key: HEKHQVAJYPJRSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CNC1)C=NN2C3=CC=CC=C3F)C

Description

1-(2-Fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine is a bicyclic heterocyclic compound featuring a pyrazole fused to an azepine ring, substituted with a 2-fluorophenyl group and two methyl groups at the 7-position. Its structural complexity and substituent arrangement influence its physicochemical properties and biological interactions.

Preparation Methods

The synthesis of 1-(2-Fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the cyclization of appropriate intermediates under specific conditions. For instance, the reaction of 2-fluorobenzylamine with 2,2-dimethyl-1,3-dioxane-4,6-dione can lead to the formation of the desired pyrazoloazepine structure through a series of condensation and cyclization steps . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, often utilizing catalysts and controlled environments to facilitate the reactions efficiently .

Chemical Reactions Analysis

1-(2-Fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced analogs.

Substitution: The fluorophenyl group allows for electrophilic and nucleophilic substitution reactions, where reagents like halogens or nucleophiles can replace the fluorine atom.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and specific temperature and pressure conditions to optimize the reaction outcomes .

Scientific Research Applications

1-(2-Fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine has been explored for various scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds.

Biology: Studies have investigated its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Research is ongoing to evaluate its efficacy as a therapeutic agent for neurological disorders and other diseases.

Industry: The compound is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 1-(2-Fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine involves its interaction with specific molecular targets and pathways. It is believed to modulate the activity of certain enzymes and receptors, leading to its observed biological effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations in the Aromatic Ring

a) 1-(2-Chlorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride

• Structural Differences : The 2-fluorophenyl group in the target compound is replaced with a 2-chlorophenyl group.
• Impact : Chlorine’s larger atomic radius and stronger electron-withdrawing effect may enhance metabolic stability but reduce solubility compared to fluorine.
• Availability : Supplied by multiple vendors (e.g., Taizhou Bolon Pharmachem, Chongqing THRIVE) .

b) 7,7-Dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride

• Structural Differences : The 2-fluorophenyl group is replaced with an unsubstituted phenyl ring.
• Impact : Absence of fluorine reduces electronegativity and may alter binding affinity to biological targets.
• Commercial Data : CAS 1547029-57-1 (C15H21Cl2N3), molecular weight 314.25, supplied by Parchem Chemicals .

Core Skeleton Modifications

a) 7,7-Dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepin-4-one

• Structural Differences: The azepine ring is oxidized to a ketone (azepinone).
• Data : CAS 2060060-60-6 (C8H15Cl2N3O), available from American Elements .

b) Tert-butyl 7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate

• Structural Differences : The azepine ring is replaced with a pyridine ring, and a tert-butyl carbamate group is added.
• Impact : Pyridine’s aromaticity may enhance planarity and π-stacking interactions, while the bulky tert-butyl group could hinder metabolic degradation.
• Data : Purity 97%, catalog number C433401 .

Pharmacological Analogues

a) Phenylpiperazine Derivatives (e.g., Compound 9 in )

• Structural Differences : The pyrazolo-azepine core is replaced with a piperazine-linked imidazolidinedione scaffold.
• Biological Relevance : These derivatives exhibit activity as synthetic inhibitors, with fluorophenyl groups enhancing target affinity.
• Data : Compound 9 (C27H34Cl3FN4O2) has a molecular weight of 570.17, LC/MS purity 98.68%, and a melting point of 172–174°C .

b) 3-Benzylidenethiochromanones

• Structural Differences: Sulfur-containing chromanone derivatives with benzylidene substituents.
• Biological Relevance : Moderate antifungal activity, though weaker than clotrimazole .

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Weight	Melting Point (°C)	Purity (%)	Key Substituents	Bioactivity Notes
1-(2-Fluorophenyl)-7,7-dimethyl-pyrazolo[4,3-c]azepine	314.25*	N/A	N/A	2-Fluorophenyl, 7,7-dimethyl	Potential kinase inhibitor
1-(2-Chlorophenyl)-7,7-dimethyl-pyrazolo[4,3-c]azepine dihydrochloride	347.27	N/A	N/A	2-Chlorophenyl	Commercially available
7,7-Dimethyl-1-phenyl-pyrazolo[4,3-c]azepine dihydrochloride (CAS 1547029-57-1)	314.25	N/A	N/A	Phenyl	Supplier: Parchem
Compound 9 (Phenylpiperazine derivative, )	570.17	172–174	98.68	2,4-Dichlorobenzyl, piperazine	Synthetic inhibitor
Tert-butyl 7,7-dimethyl-pyrazolo[4,3-c]pyridine-5-carboxylate	279.35	N/A	97	tert-butyl carbamate	Intermediate for drug synthesis

*Estimated based on analogous structures.

Biological Activity

1-(2-Fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine is a novel compound that has garnered attention in pharmacological research due to its potential biological activities. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including analgesic and anti-inflammatory properties.

The molecular formula of 1-(2-Fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine is C15H18FN3. Its structure features a pyrazolo[4,3-c]azepine core which is significant for its interaction with biological targets.

Analgesic Activity

Research has demonstrated that derivatives of pyrazolo[4,3-c]azepine exhibit notable analgesic properties. In a study where various compounds were tested for their ability to inhibit acetic acid-induced writhing in mice, two derivatives showed significant activity compared to the standard drug ketorolac. Specifically:

• Compound 7b : Inhibition of writhing at 95.5%
• Compound 7d : Inhibition of writhing at 76.6%

These results indicate that modifications to the pyrazolo structure can enhance analgesic efficacy significantly compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) like ketorolac .

Anti-Inflammatory Activity

The anti-inflammatory effects of this compound were assessed using a carrageenan-induced paw edema model in mice. The results indicated that all tested compounds exhibited anti-exudative effects superior to those of diclofenac sodium (a common NSAID). The inflammation inhibition index ranged from 50.3% to 73.0% , with the most active compounds being 7b and 7c .

Pharmacokinetics and Drug-Likeness

In silico evaluations using SwissADME predicted favorable pharmacokinetic profiles for the compound:

• High gastrointestinal absorption
• Ability to cross the blood-brain barrier
• Interaction with P-glycoprotein

These properties suggest that the compound may have good bioavailability and therapeutic potential .

Study 1: Analgesic and Anti-Inflammatory Evaluation

A systematic study evaluated various derivatives of pyrazolo[4,3-c]azepine for their analgesic and anti-inflammatory activities. The study utilized both in vivo models and in vitro assays to assess efficacy against established standards. The findings reinforced the potential of these compounds as alternatives to existing pain management therapies.

Study 2: Structure-Activity Relationship (SAR)

Further investigations into the structure-activity relationships highlighted how specific substitutions on the pyrazolo core influence biological activity. For example:

• Ortho substitution on the phenyl ring was associated with increased potency in analgesic assays.
• Variations in substituent electronegativity impacted binding affinity and efficacy against COX enzymes .